Cas no 883514-26-9 (3-tert-butyl-4-(cyclopropylmethoxy)benzaldehyde)

• Product Name: 3-tert-butyl-4-(cyclopropylmethoxy)benzaldehyde
• CAS No: 883514-26-9
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 4718336
• Update Time: 2025-10-29

3-tert-butyl-4-(cyclopropylmethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(TERT-BUTYL)-4-(CYCLOPROPYLMETHOXY)BENZALDEHYDE
• 3-tert-butyl-4-(cyclopropylmethoxy)benzaldehyde

• Inchi： 1S/C15H20O2/c1-15(2,3)13-8-12(9-16)6-7-14(13)17-10-11-4-5-11/h6-9,11H,4-5,10H2,1-3H3
• InChI Key： JAWTZSFFWSETGJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1C(C)(C)C)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 351.0±30.0 °C at 760 mmHg

3-tert-butyl-4-(cyclopropylmethoxy)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-tert-butyl-4-(cyclopropylmethoxy)benzaldehyde

Recent Advances in the Study of 3-tert-butyl-4-(cyclopropylmethoxy)benzaldehyde (CAS: 883514-26-9)

3-tert-butyl-4-(cyclopropylmethoxy)benzaldehyde (CAS: 883514-26-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the tert-butyl and cyclopropylmethoxy groups, contribute to its distinct chemical properties and reactivity. Recent synthetic methodologies have optimized the production of 3-tert-butyl-4-(cyclopropylmethoxy)benzaldehyde, achieving higher yields and purity levels. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

In terms of biological activity, preliminary studies have demonstrated that 3-tert-butyl-4-(cyclopropylmethoxy)benzaldehyde exhibits promising anti-inflammatory effects by modulating key signaling pathways, such as the NF-κB pathway. Additionally, its potential as an anticancer agent has been explored, with findings suggesting that it may induce apoptosis in certain cancer cell lines. These results underscore the compound's versatility and its potential as a scaffold for developing new therapeutic agents.

Further research is needed to fully elucidate the mechanisms of action and optimize the pharmacological profile of 3-tert-butyl-4-(cyclopropylmethoxy)benzaldehyde. Current studies are also investigating its pharmacokinetics and toxicity profiles to assess its suitability for clinical development. The compound's ability to serve as a building block for more complex molecules further enhances its value in medicinal chemistry.

In conclusion, 3-tert-butyl-4-(cyclopropylmethoxy)benzaldehyde (CAS: 883514-26-9) represents a promising candidate for drug discovery, with its synthetic accessibility and diverse biological activities making it a focal point of ongoing research. Continued exploration of its therapeutic potential is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.